Cas no 132-53-6 (2-Nitroso-1-naphthol)

• Product Name: 2-Nitroso-1-naphthol
• CAS No: 132-53-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00003932
• CID: 36282
• PubChem ID: 8592
• Update Time: 2025-04-18

2-Nitroso-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxyimino)naphthalen-1(2H)-one
• 2-nitroso-1-naphthol (beta-alpha)
• 2-Nitroiso-1-Naphthol
• 2-Nitroso-1-naphthol
• 1,2-Naphthoquinone-2-oxiMe
• 1,2-NaphthoquinoneiMine-2-oxiMe
• 1-hydroxy-2-nitrosonaphthalene
• 1-Naphthol,2-nitroso
• 1-Nitronaphthalene
• 2-nitroso-1-hydroxy-naphthalene
• 2-nitroso-1-naphtho
• 2-Nitrosonaphthol
• C.I. 10010
• C.I.Oxidation Base 15
• nitrosonaphthol
• 1-Naphthol,2-nitroso- (7CI,8CI)
• 2-Nitroso-1-hydroxynaphthalene
• 2-Nitroso-1-naphthalenol
• C.I. 76610
• NSC 5034
• b-Nitroso-a-naphthol
• b-Nitrosonaphthol
• ci76610
• CI NO 10010
• Nitroso-1-napht
• beta-Nitrosonaphthol
• NSC-5034
• (E)-2-(hydroxyimino)naphthalen-1(2H)-one
• AI3-60169
• DTXSID401318701
• 4-07-00-02418 (Beilstein Handbook Reference)
• NS00020993
• DTXSID4059625
• CC0S5HO41V
• WLN: L66J BQ CNO
• 2-NITROSO-1-NAPHTHOL [HSDB]
• SCHEMBL104099
• BRN 1867919
• 2-Nitroso-1-naphthol, 95%
• Naphthalenol, nitroso-
• SCHEMBL21758015
• .BETA.-NITROSO-.ALPHA.-NAPHTHO
• 1-Naphthalenol, 2-nitroso-
• W-108315
• 1,2-naphthoquinone 2-oxime
• EN300-21703
• 2-NITROSONAPHTHO
• .beta.-Nitroso-.alpha.-naphthol
• HSDB 5477
• AC-18345
• AS-58754
• CI 76610
• Gambine R
• 132-53-6
• N0267
• MFCD00003932
• 1,2-Naphthalenedione 2-oxime
• SCHEMBL13743297
• 1-Naphthol, 2-nitroso-
• D91664
• 2-nitrosonaphthalen-1-ol
• Q27275395
• .beta.-Nitrosonaphthol
• NSC5034
• 1,2-Naphthalenedione, 2-oxime
• SCHEMBL9864105
• YEXILJQLXICIPV-PKNBQFBNSA-N
• 6373-60-0
• UNII-CC0S5HO41V
• EINECS 205-064-5
• FT-0613219
• AKOS000121259
• beta-Nitroso-alpha-naphthol
• DB-042119
• STL453610
• 1Naphthol, 2nitroso
• DTXCID4034075
• 2Nitrosonaphthol
• 1Naphthalenol, 2nitroso
• BETA-NITROSO-ALPHA-NAPHTHO
• betaNitrosoalphanaphthol
• 205-064-5

• MDL： MFCD00003932
• Inchi： 1S/C10H7NO2/c12-10-8-4-2-1-3-7(8)5-6-9(10)11-13/h1-6,12H
• InChI Key： SYUYTOYKQOAVDW-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C2C=CC=CC2=1)N=O
• BRN： 1867919

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Yellow acicular crystals
• Density: 1.2427 (rough estimate)
• Melting Point: 156-158 ºC
• Boiling Point: 303.81°C (rough estimate)
• Flash Point: 170.1 °C
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 49.66000
• LogP: 2.94330
• Solubility: Soluble in methanol \ ethanol \ acetic acid \ acetone, slightly soluble in ether \ benzene \ chloroform and carbon disulfide, insoluble in water. Soluble in organic solvents, leaves are orange yellow, soluble in concentrated sulfuric acid is dark red, and can volatilize with water vapor

2-Nitroso-1-naphthol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：8
• RTECS：QL4550000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives